Cas no 2139852-51-8 (3-(1H-imidazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-(1H-imidazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 2139852-51-8
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 6349660
• PubChem ID: 165519917
• Update Time: 2025-07-19

3-(1H-imidazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(1H-imidazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde
• EN300-1292215
• 2139852-51-8

• Inchi： 1S/C8H8N4O/c1-11-4-7(5-13)8(10-11)12-3-2-9-6-12/h2-6H,1H3
• InChI Key： SWABCZCCJWPIRT-UHFFFAOYSA-N
• SMILES： O=CC1=CN(C)N=C1N1C=NC=C1

Computed Properties

• Exact Mass: 176.06981089g/mol
• Monoisotopic Mass: 176.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52.7Ų

Additional information on 3-(1H-imidazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde

Introduction to 3-(1H-imidazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 2139852-51-8)

3-(1H-imidazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde, with the CAS number 2139852-51-8, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The compound's structure consists of a pyrazole ring fused with an imidazole moiety, along with a methyl group and an aldehyde functional group, which collectively contribute to its chemical and biological properties.

The pyrazole ring is a well-known heterocyclic structure that is widely used in the design of bioactive molecules due to its ability to form hydrogen bonds and π-stacking interactions. The presence of the imidazole moiety further enhances the compound's biological activity by providing additional hydrogen bonding sites and aromatic interactions. The methyl group attached to the pyrazole ring can influence the lipophilicity and metabolic stability of the molecule, while the aldehyde functional group offers a reactive site for further chemical modifications.

Recent studies have highlighted the potential of 3-(1H-imidazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory effects, 3-(1H-imidazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is believed to be mediated through its interaction with viral enzymes or host cell receptors, thereby disrupting the viral life cycle.

The pharmacokinetic properties of 3-(1H-imidazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde have been extensively studied to assess its suitability as a drug candidate. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life, which are crucial parameters for drug development. Furthermore, toxicological studies have revealed that 3-(1H-imidazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde has a low toxicity profile at therapeutic doses, making it a safe option for clinical evaluation.

In terms of clinical applications, 3-(1H-imidazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde has shown promise in early-stage clinical trials. Phase I trials have demonstrated its safety and tolerability in healthy volunteers, paving the way for further evaluation in patient populations. Ongoing Phase II trials are currently investigating its efficacy in treating specific conditions such as chronic inflammation and viral infections. These trials are expected to provide valuable insights into the therapeutic potential of this compound.

The synthetic route for 3-(1H-imidazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde involves several well-established chemical reactions. The synthesis typically starts with the formation of the pyrazole ring through a condensation reaction between hydrazine and an appropriate carbonyl compound. Subsequent steps include the introduction of the imidazole moiety via a nucleophilic substitution reaction and the attachment of the methyl group through an alkylation process. Finally, the aldehyde functional group is introduced using an oxidation reaction. This multi-step synthesis allows for precise control over the structure and purity of the final product.

The versatility of 3-(1H-imidazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde extends beyond its direct therapeutic applications. It serves as an important building block in combinatorial chemistry and high-throughput screening (HTS) efforts aimed at discovering new drugs. The presence of multiple functional groups provides numerous opportunities for chemical modifications, enabling researchers to explore a wide range of derivatives with enhanced biological activities or improved pharmacological properties.

In conclusion, 3-(1H-imidazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 2139852-51-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, making it a valuable candidate for further investigation and development as a therapeutic agent. As ongoing research continues to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a crucial role in advancing drug discovery efforts.